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molecular formula C8H6BrNO B150773 2-Bromo-5-methoxybenzonitrile CAS No. 138642-47-4

2-Bromo-5-methoxybenzonitrile

Cat. No. B150773
CAS RN: 138642-47-4
M. Wt: 212.04 g/mol
InChI Key: ZQONVYONOASKIY-UHFFFAOYSA-N
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Patent
US08765727B2

Procedure details

2-Bromo-5-methoxybenzonitrile (10.0 g, 47.2 mmol) was dissolved in dry tetrahydrofuran (100 mL) in a flame-dried flask and cooled in an ice bath. A solution of borane in tetrahydrofuran (75 mL, 75 mmol, 1.0 M) was added dropwise over a period of 30 minutes. The reaction mixture was stirred overnight at rt, then quenched slowly with ice water and Na2CO3 (saturated aqueous solution). After removal of THF, the residue was extracted with large amounts of EtOAc three times. The combined organic layers were washed with water, dried, and concentrated to give the crude, which was purified by silica gel column chromatography to give the desired product as a white powder (3.65 g, 36%). LCMS for C8H10BrNO (M+H)+: m/z=216.9, 219.0.
Name
2-Bromo-5-methoxybenzonitrile
Quantity
10 g
Type
reactant
Reaction Step One
Name
tetrahydrofuran
Quantity
100 mL
Type
solvent
Reaction Step One
Name
borane
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
tetrahydrofuran
Quantity
75 mL
Type
solvent
Reaction Step Two
Name
desired product
Yield
36%

Identifiers

REACTION_CXSMILES
[Br:1][C:2]1[CH:9]=[CH:8][C:7]([O:10][CH3:11])=[CH:6][C:3]=1[C:4]#[N:5].B>O1CCCC1>[Br:1][C:2]1[CH:9]=[CH:8][C:7]([O:10][CH3:11])=[CH:6][C:3]=1[CH2:4][NH2:5]

Inputs

Step One
Name
2-Bromo-5-methoxybenzonitrile
Quantity
10 g
Type
reactant
Smiles
BrC1=C(C#N)C=C(C=C1)OC
Name
tetrahydrofuran
Quantity
100 mL
Type
solvent
Smiles
O1CCCC1
Step Two
Name
borane
Quantity
0 (± 1) mol
Type
reactant
Smiles
B
Name
tetrahydrofuran
Quantity
75 mL
Type
solvent
Smiles
O1CCCC1

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
The reaction mixture was stirred overnight at rt
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
cooled in an ice bath
CUSTOM
Type
CUSTOM
Details
quenched slowly with ice water and Na2CO3 (saturated aqueous solution)
CUSTOM
Type
CUSTOM
Details
After removal of THF
EXTRACTION
Type
EXTRACTION
Details
the residue was extracted with large amounts of EtOAc three times
WASH
Type
WASH
Details
The combined organic layers were washed with water
CUSTOM
Type
CUSTOM
Details
dried
CONCENTRATION
Type
CONCENTRATION
Details
concentrated
CUSTOM
Type
CUSTOM
Details
to give the crude, which
CUSTOM
Type
CUSTOM
Details
was purified by silica gel column chromatography

Outcomes

Product
Details
Reaction Time
 8 (± 8) h
Name
desired product
Type
product
Smiles
BrC1=C(C=C(C=C1)OC)CN
Measurements
Type Value Analysis
AMOUNT: MASS 3.65 g
YIELD: PERCENTYIELD 36%
YIELD: CALCULATEDPERCENTYIELD 35.8%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.